Thyroxine glucuronide
Thyroxine glucuronide
Brand Name:
Vulcanchem
CAS No.:
21462-56-6
VCID:
VC0194940
InChI:
InChI=1S/C21H19I4NO10/c22-8-1-6(3-12(26)19(30)31)2-9(23)16(8)34-7-4-10(24)17(11(25)5-7)35-21-15(29)13(27)14(28)18(36-21)20(32)33/h1-2,4-5,12-15,18,21,27-29H,3,26H2,(H,30,31)(H,32,33)/t12-,13-,14-,15+,18-,21+/m0/s1
SMILES:
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N
Molecular Formula:
C21H19I4NO10
Molecular Weight:
953.0 g/mol
Thyroxine glucuronide
CAS No.: 21462-56-6
VCID: VC0194940
Molecular Formula: C21H19I4NO10
Molecular Weight: 953.0 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 21462-56-6 |
|---|---|
| Product Name | Thyroxine glucuronide |
| Molecular Formula | C21H19I4NO10 |
| Molecular Weight | 953.0 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[4-[(2S)-2-amino-2-carboxyethyl]-2,6-diiodophenoxy]-2,6-diiodophenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H19I4NO10/c22-8-1-6(3-12(26)19(30)31)2-9(23)16(8)34-7-4-10(24)17(11(25)5-7)35-21-15(29)13(27)14(28)18(36-21)20(32)33/h1-2,4-5,12-15,18,21,27-29H,3,26H2,(H,30,31)(H,32,33)/t12-,13-,14-,15+,18-,21+/m0/s1 |
| Standard InChIKey | RGHRJBIKIYUHEV-OBOXGAGSSA-N |
| SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N |
| Canonical SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N |
| Appearance | White to Pale Yellow Solid |
| Purity | > 95% |
| Synonyms | Thyroxine 4’-O-β-D-Glucuronide; 4-[4-[(2S)-2-Amino-2-carboxyethyl]-2,6-diiodophenoxy]-2,6-diiodophenyl β-D-Glucopyranosiduronic ccAcid; |
| PubChem Compound | 71752555 |
| Last Modified | Apr 15 2024 |
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